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Compound of Interest

Compound Name: 1,5-Dibromopentane-d10

Cat. No.: B15140215 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive overview of the physical properties of 1,5-Dibromopentane-d10. Due to the

limited availability of specific experimental data for the deuterated form, this document presents

detailed information for the non-deuterated analogue, 1,5-Dibromopentane, and discusses the

anticipated effects of deuteration.

Core Physical Properties
Quantitative data for 1,5-Dibromopentane-d10 is not readily available in published literature.

Therefore, the physical properties of the non-deuterated form, 1,5-Dibromopentane, are

provided below as a close approximation. Researchers should anticipate slight variations in

these values for the deuterated compound.
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Property Value (for 1,5-Dibromopentane)

Molecular Formula C₅H₁₀Br₂

Molecular Weight 229.94 g/mol

Appearance Clear colorless to pale yellow liquid

Density 1.688 g/mL at 25 °C[1]

Boiling Point 110 °C at 15 mmHg[1]

Melting Point -34 °C[1]

Refractive Index n20/D 1.512 (lit.)[1]

Solubility
Insoluble in water; soluble in organic solvents

like benzene and chloroform.[2]

Note on Deuterated Compound:

The molecular formula for 1,5-Dibromopentane-d10 is C₅D₁₀Br₂. The molecular weight is

approximately 239.06 g/mol . The primary difference lies in the substitution of ten protium (¹H)

atoms with deuterium (²H) atoms. This isotopic substitution is expected to influence the

physical properties.

Expected Effects of Deuteration on Physical
Properties
The replacement of hydrogen with deuterium can lead to measurable changes in the physical

properties of a molecule, primarily due to the increased mass of deuterium.

Boiling Point: Deuterated compounds typically have a slightly higher boiling point than their

non-deuterated counterparts. This is attributed to the stronger intermolecular van der Waals

forces resulting from the lower vibrational frequency and amplitude of the C-D bond

compared to the C-H bond.

Density: The density of 1,5-Dibromopentane-d10 is expected to be higher than that of 1,5-

Dibromopentane due to the greater mass of deuterium.
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Refractive Index: The refractive index may also be slightly altered upon deuteration, though

the change is generally small.

Spectroscopic Properties: The most significant difference will be observed in spectroscopic

analysis. In Infrared (IR) spectroscopy, the C-D stretching and bending vibrations will appear

at lower frequencies (wavenumbers) compared to the C-H vibrations. In Nuclear Magnetic

Resonance (NMR) spectroscopy, deuterium has a different gyromagnetic ratio and is NMR

active, but it will not appear in a standard ¹H NMR spectrum. In ¹³C NMR, the coupling

between carbon and deuterium (C-D) will differ from C-H coupling. Mass spectrometry will

clearly show a higher molecular ion peak corresponding to the increased mass.

Experimental Protocols
For researchers who need to determine the precise physical properties of 1,5-
Dibromopentane-d10, the following standard experimental methodologies can be employed.

Determination of Boiling Point (Capillary Method)
This method is suitable for small quantities of liquid.

Apparatus:

Thiele tube or oil bath

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heating source (e.g., Bunsen burner or hot plate)

Liquid paraffin or other suitable heating oil

Procedure:

Place a few drops of the 1,5-Dibromopentane-d10 into the small test tube.
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Invert the sealed capillary tube and place it into the test tube with the open end submerged

in the liquid.

Attach the test tube to the thermometer.

Place the assembly in the Thiele tube or oil bath.

Heat the apparatus gently. A stream of bubbles will emerge from the open end of the

capillary tube as the air inside expands.

Continue heating until a continuous and rapid stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid begins to be

drawn into the capillary tube.

Determination of Density (Pycnometer Method)
A pycnometer is a flask with a specific, accurately known volume, used for precise density

measurements.

Apparatus:

Pycnometer

Analytical balance

Thermometer

Water bath

Procedure:

Thoroughly clean and dry the pycnometer and weigh it accurately on the analytical balance

(m₁).

Fill the pycnometer with 1,5-Dibromopentane-d10, ensuring no air bubbles are trapped.

Place the stopper and wipe away any excess liquid.
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Weigh the filled pycnometer (m₂).

The mass of the liquid is m₂ - m₁.

To determine the exact volume of the pycnometer, repeat the procedure with a liquid of

known density (e.g., deionized water) at the same temperature.

Calculate the density of 1,5-Dibromopentane-d10 using the formula: Density = (mass of

liquid) / (volume of pycnometer).

Determination of Refractive Index (Abbe Refractometer)
An Abbe refractometer is a common instrument for measuring the refractive index of liquids.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Procedure:

Ensure the refractometer prisms are clean.

Calibrate the instrument using a standard liquid with a known refractive index (e.g., distilled

water).

Using a dropper, place a small sample of 1,5-Dibromopentane-d10 onto the prism.

Close the prisms and allow the sample to reach thermal equilibrium, which can be

maintained by the circulating water bath.

Adjust the instrument to bring the dividing line between the light and dark fields into the

crosshairs of the eyepiece.

Read the refractive index directly from the instrument's scale.
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Research Workflow and Applications
1,5-Dibromopentane-d10 is a valuable tool for researchers, particularly in drug development

and mechanistic studies, due to its utility as a deuterated building block. Deuterium labeling

can be used to trace the metabolic fate of a molecule or to investigate reaction mechanisms.

The increased stability of the C-D bond can also be exploited to create compounds with altered

pharmacokinetic profiles (the "kinetic isotope effect").
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Synthesis & Characterization

Application in Research
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General research workflow using 1,5-Dibromopentane-d10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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